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Compound of Interest

Compound Name: 2-Chloro-5-aminomethylthiazole

Cat. No.: B030986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 2-Chloro-
5-aminomethylthiazole, a key intermediate in the development of various pharmaceutical and

agrochemical compounds. The synthesis is a two-step process starting from the readily

available precursor, 2-chloro-5-chloromethylthiazole. Two primary methods for the amination of

this precursor are presented: the Delépine reaction and the Gabriel synthesis.

I. Overview of Synthetic Pathways
The overall synthetic strategy involves the initial preparation of 2-chloro-5-chloromethylthiazole,

followed by the introduction of the amino group.
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aminomethylthiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030986#synthetic-protocol-for-preparing-2-chloro-5-
aminomethylthiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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